1-Tert-butyl 4-methyl piperidine-1,4-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 4-O-methyl piperidine-1,4-dicarboxylate
• InChI: InChI=1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-9(6-8-13)10(14)16-4/h9H,5-8H2,1-4H3
• InChI Key: PTZNCCIULVXFIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(=O)OC
• Molecular Formula: C12H21NO4
• DSSTOX Substance ID: DTXSID20327847
• Molecular Weight: 243.30 g/mol
• CAS RN: 124443-68-1

Description

1-Tert-butyl 4-methyl piperidine-1,4-dicarboxylate, also known as N-Boc-4-piperidinecarboxylic acid methyl ester, is a chemical compound with the molecular formula C12H21NO4.

Synthesis Analysis

The synthesis of 1-Tert-butyl 4-methyl piperidine-1,4-dicarboxylate involves several steps. One method involves the use of trimethylsilyl diazomethane in a mixture of tetrahydrofuran (THF), methanol (MeOH), and water. The mixture is stirred at room temperature overnight, after which the solvents are removed and the pH of the residue is adjusted to 2 using 2N HCl. The resulting mixture is then extracted with ethyl acetate.

Molecular Structure Analysis

The molecular weight of 1-Tert-butyl 4-methyl piperidine-1,4-dicarboxylate is 243.30 g/mol. Its IUPAC name is 1-O-tert-butyl 4-O-methyl piperidine-1,4-dicarboxylate. The InChI code is InChI=1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-9(6-8-13)10(14)16-4/h9H,5-8H2,1-4H3.

Chemical Reactions Analysis

1-Tert-butyl 4-methyl piperidine-1,4-dicarboxylate can undergo various chemical reactions. For instance, when NaOMe is used as a base in a reaction, significant hydrolysis is observed.

Physical And Chemical Properties Analysis

This compound has a melting point of 33.0 to 37.0 °C and a predicted boiling point of 307.4±35.0 °C. Its density is predicted to be 1.094±0.06 g/cm3. It is soluble in methanol.

Scientific Research Applications

Lastly, Jubilant Ingrevia mentions “1-tert-butyl 4-methyl piperidine-1,4-dicarboxylate” as a new drug developed in R&D, but no further details are provided.

1-tert-butyl 4-methyl 4-(hydroxymethyl)piperidine-1,4-dicarboxylate

This compound is used as a chemical intermediate. Its molecular weight is 273.33 Da.

Safety And Hazards

1-Tert-butyl 4-methyl piperidine-1,4-dicarboxylate is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye damage, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

To a solution of BOC-isonipecotic acid (45.0 g, 0.20 mol) dissolved in a 3:1 solution of dichloromethane/methanol (1200 mL) at 0° C. was added a solution of trimethylsilyldiazomethane (147 mL, 0.29 mol, 2.0M in hexane) over 30 min via an addition funnel. The reaction mixture was then concentrated to afford the title compound (47 g) as a light yellow oil. This was used directly in the next step without further purification.

Synthesis routes and methods II

Procedure details

To an ice cold solution of N-t-butoxycarbonyl isonipecotic acid (8.8 g, 34.9 mmol), in a 10% mixture of methanol in benzene (250 ml), was added a 2.0M solution of trimethylsilyldiazomethane in hexanes, dropwise, until a consistent yellow color was obtained (~30 ml). After vigorous gas evolution had ceased, the reaction mixture was stirred for 1 hr at room temperature. The mixture was then treated dropwise with glacial acetic acid until the yellow color had dissipated. The reaction was stirred 15 min. and concentrated in vacuo to a pale yellow oil. The residue was purified by chromatography (SiO2, eluting with 20% EtOAc in hexanes). Evaporation of the solvent in vacuo afforded the product as a colorless oil.

Synthesis routes and methods III

Procedure details

To a solution of isonipecotic acid methyl ester HCl (2-3b) (34 g, 0.19 mol), and di-tert-butyl dicarbonate (43.5 g, 0.2 mol) in THF (300 mL) and H2O (150 mL) was added-K2CO3 (28.8 g, 0.21 mol). After 4 hours, the mixture was poured into water, extracted with EtOAc then washed with brine, dried (MgSO4) and evaporated to give the title compound 2-3c as an oil with a small amount of di-tert-butyl dicarbonate.

Synthesis routes and methods IV

Procedure details

To a solution of 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (10.50 g, 45.8 mmol) in DMF (200 mL) was added potassium carbonate (6.33 g, 45.8 mmol) followed by iodomethane (3.42 mL, 55.0 mmol). The reaction was stirred under N2 at RT 3 h. The reaction was poured into 10% aqueous K2CO3 (500 mL) and extracted with EtOAc (3×150 mL). The combined organic layers were washed with saturated NaCl (2×150 mL), dried (MgSO4) and concentrated to give 1-tert-butyl 4-methyl piperidine-1,4-dicarboxylate (11.8 g, 48.5 mmol, 106% yield) as a light yellow oil.

Synthesis routes and methods V

Procedure details

To an ice cold solution of N-t-butoxycarbonyl isonipecotic acid (8.8 g, 34.9 mmol), in a 10% mixture of methanol in benzene (250 ml), was added a 2.0 M solution of trimethylsilyldiazomethane in hexanes, dropwise, until a consistent yellow color was obtained (~30 ml). After vigorous gas evolution had ceased, cooling was removed and the reaction mixture stirred for 1 h at room temperature. The mixture was then treated dropwise with glacial acetic acid until all yellow color had dissipated. It was then stirred 15 min. and concentrated in vacuo to a pale yellow oil. This material was purified by column chromatography on silica with 20% EtOAc/hexane as eluent. The appropriate fractions were combined and concentrated in vacuo to afford the product as a colorless oil.